Cas no 672925-43-8 (1-(4-Chlorophenyl)-N-methyl-4-oxo-1,4-dihydro-3-pyridazinecarboxamide)

• Product Name: 1-(4-Chlorophenyl)-N-methyl-4-oxo-1,4-dihydro-3-pyridazinecarboxamide
• CAS No: 672925-43-8
• MF: C₁₂H₁₀ClN₃O₂
• MW: 263.679701328278
• MDL: MFCD01871545
• CID: 2191798
• Update Time: 2025-06-07

1-(4-Chlorophenyl)-N-methyl-4-oxo-1,4-dihydro-3-pyridazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxamide, 1-(4-chlorophenyl)-1,4-dihydro-n-methyl-4-oxo-
• 1-(4-chlorophenyl)-N-methyl-4-oxo-1,4-dihydro-3-pyridazinecarboxamide
• 1-(4-chlorophenyl)-N-methyl-4-oxo-1,4-dihydropyridazine-3-carboxamide
• SMR000179452
• Oprea1_254093
• MLS000326862
• HMS2273G15
• 1-(4-Chlorophenyl)-N-methyl-4-oxo-1,4-dihydro-3-pyridazinecarboxamide

• MDL： MFCD01871545
• Inchi： 1S/C12H10ClN3O2/c1-14-12(18)11-10(17)6-7-16(15-11)9-4-2-8(13)3-5-9/h2-7H,1H3,(H,14,18)
• InChI Key： ZLXSNRJBZCTKHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=CC(C(C(NC)=O)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 412
• Topological Polar Surface Area: 61.8

Additional information on 1-(4-Chlorophenyl)-N-methyl-4-oxo-1,4-dihydro-3-pyridazinecarboxamide

Introduction to 1-(4-Chlorophenyl)-N-methyl-4-oxo-1,4-dihydro-3-pyridazinecarboxamide (CAS No. 672925-43-8)

1-(4-Chlorophenyl)-N-methyl-4-oxo-1,4-dihydro-3-pyridazinecarboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 672925-43-8, belongs to the pyridazine class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its 4-chlorophenyl substituent and the N-methyl group, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 1-(4-Chlorophenyl)-N-methyl-4-oxo-1,4-dihydro-3-pyridazinecarboxamide have been subjects of extensive study in academic and industrial research settings. The presence of the 4-oxo group and the 1,4-dihydro moiety enhances the compound's reactivity and functional versatility, making it a valuable scaffold for drug discovery. Recent advancements in computational chemistry and molecular modeling have further elucidated the mechanistic pathways by which this compound interacts with biological targets, providing insights into its potential pharmacological effects.

In the context of modern pharmaceutical development, 1-(4-Chlorophenyl)-N-methyl-4-oxo-1,4-dihydro-3-pyridazinecarboxamide has been investigated for its role in modulating various biological processes. Studies have demonstrated its ability to influence enzyme inhibition and receptor binding, which are critical factors in the design of novel therapeutic agents. The pyridazine core of this compound is particularly noteworthy, as it has been shown to exhibit anti-inflammatory, antimicrobial, and even anticancer properties in preclinical models. These findings have spurred interest in exploring derivatives of this molecule as candidates for treating a range of diseases.

The chemical stability and solubility profile of 1-(4-Chlorophenyl)-N-methyl-4-oxo-1,4-dihydro-3-pyridazinecarboxamide are also areas of active research. Researchers have been working to optimize synthetic routes that yield high-purity forms of the compound while minimizing byproducts. Additionally, efforts are underway to enhance its bioavailability through structural modifications. These endeavors align with the broader goal of developing more effective and safer pharmaceuticals.

One of the most exciting developments in the study of 1-(4-Chlorophenyl)-N-methyl-4-oxo-1,4-dihydro-3-pyridazinecarboxamide is its potential application in targeted drug delivery systems. By leveraging nanotechnology and advanced polymer chemistry, scientists have been able to encapsulate this compound within delivery vehicles that can selectively release it at disease sites. This approach not only improves therapeutic efficacy but also reduces side effects associated with systemic administration.

The role of 1-(4-Chlorophenyl)-N-methyl-4-oxo-1,4-dihydro-3-pyridazinecarboxamide in interdisciplinary research is also noteworthy. Its unique structural attributes make it a valuable tool for studying molecular interactions across multiple disciplines, including biochemistry, pharmacology, and materials science. Collaborative efforts between academia and industry have led to innovative methodologies for analyzing its behavior in complex biological systems.

Looking ahead, the future prospects for 1-(4-Chlorophenyl)-N-methyl-4-oxo-1,4-dihydro-3-pyridazinecarboxamide appear promising. Ongoing clinical trials and preclinical studies are expected to provide further evidence of its therapeutic potential. As our understanding of molecular mechanisms continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.

In summary, 1-(4-Chlorophenyl)-N-methyl-4-oxo-1,4-dihydro-3-pyridazinecarboxamide (CAS No. 672925-43-8) represents a significant advancement in medicinal chemistry. Its unique structure, combined with its demonstrated biological activity, positions it as a cornerstone in the search for novel therapeutic agents. As research progresses, we can anticipate that this compound will continue to inspire new discoveries and applications across various fields.